Cas no 166197-43-9 (2,6-Phenanthrenediol,9,10-dihydro-4,7-dimethoxy-)

2,6-Phenanthrenediol,9,10-dihydro-4,7-dimethoxy- structure
166197-43-9 structure
Product Name:2,6-Phenanthrenediol,9,10-dihydro-4,7-dimethoxy-
CAS No:166197-43-9
MF:C16H16O4
MW:272.295845031738
CID:193190
PubChem ID:86182261
Update Time:2025-09-22

2,6-Phenanthrenediol,9,10-dihydro-4,7-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • 2,6-Phenanthrenediol,9,10-dihydro-4,7-dimethoxy-
    • Callosin
    • 166197-43-9
    • AKOS040763202
    • 4,7-DIMETHOXY-9,10-DIHYDROPHENANTHRENE-2,6-DIOL
    • Inchi: 1S/C16H16O4/c1-19-14-6-9-3-4-10-5-11(17)7-15(20-2)16(10)12(9)8-13(14)18/h5-8,17-18H,3-4H2,1-2H3
    • InChI Key: RQIIPCKHAHBFOT-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC(=CC2=C1C1C=C(C(=CC=1CC2)OC)O)O

Computed Properties

  • Exact Mass: 272.10488
  • Monoisotopic Mass: 272.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 58.9Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 517.9±50.0 °C at 760 mmHg
  • Flash Point: 267.0±30.1 °C
  • PSA: 58.92
  • Vapor Pressure: 0.0±1.4 mmHg at 25°C

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